Cas no 2287299-20-9 (1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol)

• Product Name: 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol
• CAS No: 2287299-20-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6080590
• PubChem ID: 165737705
• Update Time: 2025-06-10

1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2287299-20-9
• 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol
• EN300-6750281

• Inchi： 1S/C12H15N3O/c1-8(9-5-6-9)7-15-10-3-2-4-11(16)12(10)13-14-15/h2-4,8-9,16H,5-7H2,1H3
• InChI Key： HCNNWLCBAVDIGE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N=NN2CC(C)C1CC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol

Comprehensive Overview of 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287299-20-9)

The compound 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287299-20-9) is a specialized benzotriazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications. As researchers and industries increasingly focus on high-performance materials and advanced chemical synthesis, this compound stands out for its versatility. Its molecular structure, featuring a cyclopropylpropyl group attached to a benzotriazole core, offers distinct reactivity and stability, making it a valuable intermediate in pharmaceutical research and material science.

One of the most searched questions regarding 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol revolves around its synthetic pathways and industrial applications. Recent studies highlight its role in the development of UV stabilizers and corrosion inhibitors, which are critical for extending the lifespan of polymers and metals. Additionally, its potential as a bioactive scaffold in drug discovery has sparked interest among medicinal chemists, particularly in targeting enzyme inhibition and receptor modulation. These applications align with the growing demand for sustainable chemicals and green chemistry solutions.

The physicochemical properties of CAS No. 2287299-20-9 further underscore its utility. With a moderate solubility in organic solvents and a stable crystalline form, this compound is well-suited for laboratory-scale experiments and large-scale production. Researchers often inquire about its spectroscopic data (e.g., NMR, IR, and MS), which are essential for quality control and structural verification. The compound’s thermal stability also makes it a candidate for high-temperature applications, such as in the formulation of advanced coatings.

In the context of trending topics, 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol has been explored for its potential in nanotechnology and smart materials. For instance, its incorporation into nanocomposites has shown promise in enhancing mechanical strength and electrical conductivity. This aligns with the surge in searches for innovative materials for electronics and energy storage. Furthermore, its low toxicity profile (as per preliminary studies) makes it a safer alternative in consumer products, addressing the public’s growing concern over chemical safety.

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In summary, 1-(2-cyclopropylpropyl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287299-20-9) represents a multifunctional chemical entity with applications spanning materials science, pharmaceuticals, and nanotechnology. Its structural uniqueness and adaptability position it as a key player in addressing contemporary challenges in sustainable development and technological innovation. As research progresses, this compound is likely to remain a focal point in both academic publications and industrial patents.